Cas no 1807420-17-2 (5-(3-Bromopropyl)-2-methylcinnamic acid)

• Product Name: 5-(3-Bromopropyl)-2-methylcinnamic acid
• CAS No: 1807420-17-2
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 5008459
• Update Time: 2025-07-23

5-(3-Bromopropyl)-2-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropyl)-2-methylcinnamic acid

• Inchi： 1S/C13H15BrO2/c1-10-4-5-11(3-2-8-14)9-12(10)6-7-13(15)16/h4-7,9H,2-3,8H2,1H3,(H,15,16)/b7-6+
• InChI Key： YYXCUMSDGDQYEY-VOTSOKGWSA-N
• SMILES： BrCCCC1C=CC(C)=C(/C=C/C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Additional information on 5-(3-Bromopropyl)-2-methylcinnamic acid

5-(3-Bromopropyl)-2-methylcinnamic acid (CAS No. 1807420-17-2): A Comprehensive Overview

5-(3-Bromopropyl)-2-methylcinnamic acid (CAS No. 1807420-17-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is a derivative of cinnamic acid, a class of compounds known for their diverse biological properties, including antioxidant, anti-inflammatory, and anticancer activities. The presence of the bromopropyl and methyl groups in the structure adds complexity and versatility, making it an interesting candidate for further research and development.

The chemical structure of 5-(3-Bromopropyl)-2-methylcinnamic acid consists of a cinnamic acid backbone with a brominated propyl chain attached to the 5-position and a methyl group at the 2-position. The bromine atom in the propyl chain can serve as a reactive site for various chemical transformations, such as nucleophilic substitution reactions, which can be utilized to synthesize more complex derivatives. This feature makes the compound valuable in synthetic organic chemistry for the development of new materials and pharmaceuticals.

Recent studies have explored the potential biological activities of 5-(3-Bromopropyl)-2-methylcinnamic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that 5-(3-Bromopropyl)-2-methylcinnamic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-(3-Bromopropyl)-2-methylcinnamic acid has also been investigated for its anticancer properties. Preliminary studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation. These findings highlight the potential of 5-(3-Bromopropyl)-2-methylcinnamic acid as a lead compound for the development of novel anticancer drugs.

The synthesis of 5-(3-Bromopropyl)-2-methylcinnamic acid has been reported using various methods. One common approach involves the reaction of 3-bromopropyl bromide with 2-methylcinnamic acid in the presence of a base such as potassium carbonate. This method yields high purity products with good yields, making it suitable for large-scale production. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, which can provide greater control over the regioselectivity and stereoselectivity of the product.

The physical and chemical properties of 5-(3-Bromopropyl)-2-methylcinnamic acid have also been characterized in detail. It is a white crystalline solid with a melting point ranging from 140°C to 145°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in both laboratory research and industrial applications.

In terms of safety, 5-(3-Bromopropyl)-2-methylcinnamic acid is generally considered safe when handled under appropriate laboratory conditions. However, it is important to follow standard safety protocols when working with this compound to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times.

The potential applications of 5-(3-Bromopropyl)-2-methylcinnamic acid extend beyond its biological activities. In materials science, this compound can be used as a building block for the synthesis of functional polymers and coatings with unique properties such as UV resistance and thermal stability. Additionally, its ability to undergo chemical modifications makes it a valuable intermediate in the production of specialty chemicals and pharmaceuticals.

In conclusion, 5-(3-Bromopropyl)-2-methylcinnamic acid (CAS No. 1807420-17-2) is a promising compound with a wide range of potential applications in both research and industry. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.